Cas no 1620-64-0 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester)

• Product Name: Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester
• CAS No: 1620-64-0
• MF: C₁₇H₂₆O₃
• MW: 278.386545658112
• MDL: MFCD00429213
• CID: 150833
• PubChem ID: 74180
• Update Time: 2025-10-15

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester
• ethyl 3,5-ditert-butyl-4-hydroxybenzoate
• Benzoic acid, 3,5-di-tert-butyl-4-hydroxy-, ethyl ester
• Ethyl 3,5-di-tert-butyl-4-hydroxybenzoate
• 3,5-Di-tert-butyl-4-hydroxybenzoic acid ethyl ester
• 3,5-Bis(1,1-dimethylethyl)-4-hydroxybenzoic acid ethyl ester
• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester
• 3,5-Di-tert-butyl-4-hydroxybenzoic acid, ethyl ester
• CBDivE_015322
• ethyl 4-hydroxy-3,5-di-t-butylbenzoate
• Ethyl 3,5-ditert-
• DTXSID5061823
• AE-848/01034042
• CS-0061573
• MFCD00429213
• ACGYFGHQFAXLCI-UHFFFAOYSA-N
• 3,5-Di-t-butyl-4-hydroxybenzoic acid, ethyl ester
• Ethyl 3,5-ditert-butyl-4-hydroxybenzoate #
• 3,5-Di-t-butyl-4-hydroxybenzoic acid ethyl ester
• AKOS030227998
• BAA62064
• SCHEMBL6918210
• AMY28161
• 1620-64-0
• AS-71678
• ETHYL3,5-DI-TERT-BUTYL-4-HYDROXYBENZOATE
• A10943
• phenol, 2,6-di-tert-butyl-4-ethoxycarbonyl-

• MDL： MFCD00429213
• Inchi： 1S/C17H26O3/c1-8-20-15(19)11-9-12(16(2,3)4)14(18)13(10-11)17(5,6)7/h9-10,18H,8H2,1-7H3
• InChI Key： ACGYFGHQFAXLCI-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)OCC)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 278.18828
• Monoisotopic Mass: 278.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 5.1

Experimental Properties

• Density: 1.009±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 106-108 ºC (ethanol water )
• Boiling Point: 350.7°C at 760 mmHg
• Flash Point: 132°C
• Refractive Index: 1.501
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• PSA: 46.53